![molecular formula C20H22N4O3 B3011863 N1-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide CAS No. 941933-42-2](/img/structure/B3011863.png)
N1-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide
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Description
N1-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C20H22N4O3 and its molecular weight is 366.421. The purity is usually 95%.
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Scientific Research Applications
Crystallography
Research demonstrates the importance of the structure in crystallography, where weak intermolecular hydrogen bonds form a three-dimensional network, highlighting the molecule's structural characteristics (Zhang et al., 2009).
Medicinal Chemistry
In medicinal chemistry, derivatives of the compound have been identified as potential endothelin-A (ETA) receptor antagonists, offering insights into developing treatments for diseases like hypertension (Bradbury et al., 1997).
Optical Properties and Photopolymerization
The compound's derivatives have been synthesized and used as one-component free radical photoinitiators, facilitating free radical or cationic photopolymerization under LED irradiation, which is significant for materials science and engineering (Jing Zhang et al., 2018).
Cancer Research
Its relevance in cancer research is evident in studies showing how analogs can exhibit potent cytotoxic activities, offering a foundation for developing new anticancer agents (Lukka et al., 2012).
Alzheimer's Disease
The compound has been used in developing fluorescent probes for β-amyloids, contributing to Alzheimer's disease molecular diagnosis, which underscores its potential in neuroscientific research (Fa et al., 2015).
Fluorescent Probes for Metal Ions
Research has developed naphthalene-based fluorescent probes, significantly enhancing the detection and imaging of metal ions like zinc in biological systems (Balakrishna et al., 2018; Lee et al., 2015).
Intramolecular Nucleophilic Displacement and Synthetic Methods
Studies have explored the compound's utility in synthesizing multinuclear heterocyclic compounds and strained naphthalene derivatives through intramolecular nucleophilic displacement, indicating its significance in organic synthesis (Povalyakhina et al., 2011).
properties
IUPAC Name |
N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O3/c1-13-11-18(23-27-13)22-20(26)19(25)21-12-17(24(2)3)16-10-6-8-14-7-4-5-9-15(14)16/h4-11,17H,12H2,1-3H3,(H,21,25)(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITPLPNMZNOJNAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C(=O)NCC(C2=CC=CC3=CC=CC=C32)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.